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Compound of Interest

Compound Name: Benzothioamide-d5

Cat. No.: B12315257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling precautions, and

emergency procedures for Benzothioamide-d5. The information is intended to ensure the safe

use of this compound in a laboratory and research setting.

Introduction to Benzothioamide-d5
Benzothioamide-d5 is the deuterium-labeled version of Benzothioamide.[1] It is primarily

utilized as a tracer or an internal standard for quantitative analysis in research and

development, particularly in pharmacokinetic and metabolic studies.[1] Its chemical and

physical properties are similar to its non-deuterated counterpart, but its safety profile requires

careful consideration due to its classification as a hazardous substance.

Synonyms: Thiobenzamide-2,3,4,5,6-d5, 2,3,4,5,6-pentadeuteriobenzenecarbothioamide[2]

CAS Number: 1219804-59-7[1]

Hazard Identification and Classification
Benzothioamide-d5 is classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[3]

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]
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Germ Cell Mutagenicity (Category 2), H341: Suspected of causing genetic defects.[3]

GHS Label Elements:

Pictogram:

Health Hazard

Signal Word: Warning[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H341: Suspected of causing genetic defects.[3]

Other Hazards: May form explosive dust-air mixtures upon intense heating.[3] Vapors are

heavier than air and may spread along floors.

Quantitative Data Summary
The following tables summarize the key quantitative data for Benzothioamide-d5 and its non-

deuterated analog.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₇H₂D₅NS [1]

Molecular Weight 142.24 g/mol [2]

Appearance Solid [1]

Melting Point 125 - 128 °C (257 - 262 °F) [3]

Solubility Slightly soluble in water. [4]

Chemical Stability
Stable under standard ambient

conditions (room temperature).
[3]
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Table 2: Toxicological Data

Metric Value Species Notes

Acute Oral Toxicity

(LD50)
1160 mg/kg Mouse

Data for non-

deuterated analog,

Benzamide.[5]

Carcinogenicity

No component of this

product present at

levels greater than or

equal to 0.1% is

identified as a

carcinogen by IARC,

NTP, or OSHA.

N/A [3]

Germ Cell

Mutagenicity

Category 2:

Suspected of causing

genetic defects.

N/A [3]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is mandatory when handling Benzothioamide-d5 to minimize

exposure and risk.

4.1. Engineering Controls

Work should be conducted in a well-ventilated area.[6]

Use process enclosures, local exhaust ventilation, or other engineering controls to keep

airborne levels below recommended exposure limits.[5]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[7]

4.2. Personal Protective Equipment (PPE)
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A comprehensive PPE protocol is essential. The following diagram outlines the selection

process.

Handling Benzothioamide-d5

Assess Task:
- Weighing solid

- Preparing solution
- Transferring

Standard PPE:
- Safety glasses with side shields

- Nitrile gloves (check breakthrough time)
- Lab coat

Potential for dust or aerosol generation?

Add Respiratory Protection:
- NIOSH/MSHA approved respirator

Yes

Proceed with handling

No

Add Face Shield

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) selection workflow for handling

Benzothioamide-d5.

4.3. Hygiene Measures

Wash hands thoroughly after handling the substance.[3][6]

Do not eat, drink, or smoke in the work area.[3][6]

Remove and wash contaminated clothing before reuse.[3][6]

Preventive skin protection is recommended.[3]

4.4. Storage

Store in a tightly closed container in a dry, well-ventilated place.[6]

The storage area should be locked up or accessible only to qualified or authorized

personnel.[3]

Recommended storage temperature is specified on the product label.[3] For long-term

stability, storage at -20°C (powder) or -80°C (in solvent) is advised.[1]

Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of exposure. This section details the

necessary first-aid and spill response protocols.

5.1. First-Aid Measures

The following diagram outlines the logical steps for responding to an exposure event.
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Route of Exposure

Immediate Action

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Call a physician.

Take off all contaminated clothing.
Rinse skin with water/shower.

Consult a physician.

Rinse with plenty of water.
Remove contact lenses.
Call an ophthalmologist.

Rinse mouth.
Drink water (max 2 glasses).

Consult a physician immediately.

Show Safety Data Sheet
to attending medical personnel.

Click to download full resolution via product page

Caption: First-aid response logic for different routes of exposure to Benzothioamide-d5.

5.2. Spill Response Protocol

Personal Precautions: Avoid inhalation of dust and contact with the substance.[3] Ensure

adequate ventilation and evacuate the danger area.[3]

Environmental Precautions: Prevent the product from entering drains.[3]

Containment and Cleaning:

Cover drains.[3]

Collect the spill using dry methods (e.g., sweeping, shoveling) that avoid generating dust.

[3]

Place the collected material in a suitable, labeled container for disposal.[3]
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Clean the affected area thoroughly.

Dispose of the waste in accordance with approved procedures.[3]

Disposal Considerations
Waste material must be disposed of in accordance with all applicable national and local

regulations.[3]

Leave chemicals in their original containers.[3]

Do not mix with other waste.[3]

Handle uncleaned containers in the same manner as the product itself.[3]

Dispose of contents and containers at an approved waste disposal plant.[3]

The following diagram illustrates the logical workflow for handling Benzothioamide-d5, from

initial safety assessment to final disposal.

Preparation Phase Handling & Use Phase
Post-Handling Phase

Review SDS & Understand Hazards
(H302, H341)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Handle in Ventilated Area
(Fume Hood)

Practice Good Hygiene
(Wash hands, No food/drink)

Emergency Procedures
(First Aid / Spill Response)

Store Properly
(Locked, Tightly Closed, Dry)

Dispose of Waste
(Approved Waste Plant)

Click to download full resolution via product page

Caption: Comprehensive workflow for the safe handling of Benzothioamide-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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